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Compound Name: PROTAC ER Degrader-4

Cat. No.: B10821861

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PROTAC ER Degrader-4 is a potent and selective von Hippel-Lindau (VHL)-based Proteolysis

Targeting Chimera (PROTAC) designed to target the estrogen receptor (ER) for degradation.

As a bifunctional molecule, it simultaneously binds to the ER protein and the VHL E3 ubiquitin

ligase, leading to the ubiquitination and subsequent degradation of ER by the proteasome.[1][2]

[3] This targeted protein degradation offers a promising therapeutic strategy for ER-positive

breast cancers, including those resistant to traditional endocrine therapies.[4][5] This document

provides detailed experimental protocols for the characterization of PROTAC ER Degrader-4 in

a laboratory setting.

Quantitative Data Summary
The following table summarizes the key quantitative data reported for PROTAC ER Degrader-
4.
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Parameter Cell Line Value Reference

ER Binding IC50 - 0.8 nM [1][2][3]

ER Degradation IC50 MCF-7 0.3 nM [1][2][3]

Cell Inhibitory Activity

IC50

Tamoxifen-sensitive

MCF-7
0.05 µM (72h) [4]

ER Degradation MCF-7 ~100% at 0.3 µM [1]

ER Degradation
T47D (wild-type and

mutant)

Effective at 2 µM

(12h)
[4]

In vivo Antitumor

Activity

LCC2 orthotopic

xenograft

5 mg/kg (i.p., once

every 2 days)
[4]

Pharmacokinetics (IV) -
T1/2 = 4.61 h, CL =

64.4 mL/min/kg
[4]

Signaling Pathway and Mechanism of Action
PROTAC ER Degrader-4 operates through the ubiquitin-proteasome system to induce the

degradation of the estrogen receptor. The diagram below illustrates the proposed mechanism

of action.
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Caption: Mechanism of action of PROTAC ER Degrader-4.
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Experimental Protocols
Detailed methodologies for key experiments to characterize PROTAC ER Degrader-4 are

provided below.

Cell Culture and Maintenance
Objective: To maintain healthy ER-positive breast cancer cell lines for subsequent experiments.

Materials:

MCF-7 and T47D breast cancer cell lines

DMEM or RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1%

penicillin-streptomycin

Trypsin-EDTA

Phosphate-buffered saline (PBS)

Cell culture flasks and plates

Humidified incubator (37°C, 5% CO2)

Protocol:

Culture MCF-7 or T47D cells in appropriate medium in T-75 flasks.

Passage cells every 2-3 days or when they reach 80-90% confluency.

To passage, wash cells with PBS, detach with Trypsin-EDTA, and neutralize with complete

medium.

Centrifuge the cell suspension, resuspend the pellet in fresh medium, and seed into new

flasks or plates at the desired density.

Western Blotting for ER Degradation
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Objective: To quantify the degradation of ER protein in response to PROTAC ER Degrader-4
treatment.

Materials:

MCF-7 or T47D cells

PROTAC ER Degrader-4

DMSO (vehicle control)

MG132 (proteasome inhibitor)

RIPA lysis buffer with protease and phosphatase inhibitors

BCA protein assay kit

SDS-PAGE gels and running buffer

Transfer buffer and PVDF membrane

Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

Primary antibodies: anti-ERα, anti-GAPDH, or anti-β-actin (loading control)

HRP-conjugated secondary antibody

Chemiluminescent substrate

Imaging system

Protocol:

Seed cells in 6-well plates and allow them to adhere overnight.

Treat cells with increasing concentrations of PROTAC ER Degrader-4 (e.g., 0.1 nM to 10

µM) or DMSO for a specified time (e.g., 4, 12, or 24 hours). For proteasome inhibition

control, pre-treat cells with MG132 (e.g., 10 µM) for 1-2 hours before adding the PROTAC.
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Wash cells with cold PBS and lyse with RIPA buffer.

Determine protein concentration using a BCA assay.

Denature protein lysates by boiling with Laemmli buffer.

Load equal amounts of protein onto an SDS-PAGE gel and perform electrophoresis.

Transfer proteins to a PVDF membrane.

Block the membrane with blocking buffer for 1 hour at room temperature.

Incubate the membrane with primary antibodies overnight at 4°C.

Wash the membrane with TBST and incubate with HRP-conjugated secondary antibody for 1

hour at room temperature.

Wash the membrane again and develop with a chemiluminescent substrate.

Capture the image using an imaging system and quantify band intensities.
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Caption: Western Blotting Experimental Workflow.

Cell Viability Assay (e.g., MTT or WST-8)
Objective: To determine the effect of PROTAC ER Degrader-4 on the proliferation and viability

of cancer cells.

Materials:

MCF-7 cells

PROTAC ER Degrader-4
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DMSO (vehicle control)

96-well plates

MTT or WST-8 reagent

Solubilization solution (for MTT)

Plate reader

Protocol:

Seed MCF-7 cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow

them to attach overnight.

Treat the cells with a serial dilution of PROTAC ER Degrader-4 (e.g., 0.01 µM to 10 µM) or

DMSO for 72 hours.

Add MTT or WST-8 reagent to each well and incubate according to the manufacturer's

instructions (typically 2-4 hours).

If using MTT, add the solubilization solution and incubate until the formazan crystals are

dissolved.

Measure the absorbance at the appropriate wavelength using a plate reader.

Calculate cell viability as a percentage of the vehicle-treated control and determine the IC50

value.

Apoptosis and Cell Cycle Analysis by Flow Cytometry
Objective: To assess the induction of apoptosis and cell cycle arrest by PROTAC ER
Degrader-4.

Materials:

MCF-7 cells

PROTAC ER Degrader-4
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DMSO (vehicle control)

Annexin V-FITC/Propidium Iodide (PI) apoptosis detection kit

PI/RNase staining buffer for cell cycle analysis

Flow cytometer

Protocol for Apoptosis Analysis:

Seed cells in 6-well plates and treat with PROTAC ER Degrader-4 (e.g., 1 µM, 10 µM) or

DMSO for 24-48 hours.

Harvest both adherent and floating cells and wash with cold PBS.

Resuspend cells in Annexin V binding buffer.

Add Annexin V-FITC and PI to the cell suspension and incubate in the dark for 15 minutes at

room temperature.

Analyze the stained cells by flow cytometry within 1 hour.

Protocol for Cell Cycle Analysis:

Treat cells as described for apoptosis analysis.

Harvest cells, wash with PBS, and fix in cold 70% ethanol overnight at -20°C.

Wash the fixed cells with PBS and resuspend in PI/RNase staining buffer.

Incubate for 30 minutes at 37°C in the dark.

Analyze the DNA content by flow cytometry to determine the distribution of cells in different

phases of the cell cycle (G0/G1, S, G2/M).

Storage and Handling
PROTAC ER Degrader-4 should be stored at -20°C for short-term storage (up to 1 month) and

at -80°C for long-term storage (up to 6 months).[1] Prepare stock solutions in an appropriate
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solvent (e.g., DMSO) and aliquot to avoid repeated freeze-thaw cycles.[1][2][4] Handle the

compound in a well-ventilated area and use appropriate personal protective equipment.

Disclaimer: These protocols are intended for research use only and should be adapted and

optimized by the end-user for their specific experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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